1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol

• Molecular Formula: C9H19FN2O
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 1-fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol
• InChI: InChI=1S/C9H19FN2O/c1-11-3-2-4-12(6-5-11)8-9(13)7-10/h9,13H,2-8H2,1H3
• InChI Key: NBRLSCNTQHNWPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC(CF)O

Description

1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol is a fluorinated secondary alcohol featuring a seven-membered 1,4-diazepane ring substituted with a methyl group. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting enzymes such as histone deacetylases (HDACs) and histone methyltransferases (e.g., G9a) . The fluorine atom at the 1-position and the diazepane moiety likely influence its pharmacokinetic properties, including solubility, metabolic stability, and binding affinity.

Preparation Methods

The synthesis of 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol involves several steps. One common synthetic route includes the reaction of 4-methyl-1,4-diazepane with 1,3-dihalopropane in the presence of a base to form the intermediate compound. This intermediate is then treated with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to introduce the fluorine atom . Industrial production methods may vary, but they generally follow similar principles with optimizations for scale and yield.

Chemical Reactions Analysis

1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride (LiAlH4) to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom is replaced by other nucleophiles such as hydroxide ions or amines.

Scientific Research Applications

1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form hydrogen bonds and interact with enzymes or receptors. The diazepane ring provides structural rigidity, which can influence the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Core Structural Analog: 1-(1,4-Diazepan-1-yl)propan-2-ol

• Structure : Lacks the fluorine atom at the 1-position of the propan-2-ol chain.
• Similar diazepane rings are observed in compounds like N-(1-benzylpiperidin-4-yl)-6,7-dimethoxy-2-(4-methyl-1,4-diazepan-1-yl)quinazolin-4-amine (18) , which exhibit inhibitory activity against G9a. Synthesis: Fluorine-free analogs are synthesized via nucleophilic substitution or coupling reactions, whereas fluorination may require specialized reagents (e.g., Selectfluor®).

Heterocyclic Variant: 1-Fluoro-3-(3-methyl-1,4-oxazepan-4-yl)propan-2-ol

• Structure : Replaces the 1,4-diazepane nitrogen with an oxygen atom, forming a 1,4-oxazepane ring .
• Key Differences :
  • Electronic Effects : The oxygen atom in oxazepane reduces basicity compared to diazepane’s secondary amine, altering interactions with acidic residues in enzyme active sites.
  • Conformational Flexibility : The seven-membered oxazepane ring may exhibit different torsional strain, affecting binding to targets like HDAC8 or G9a .
  • Bioactivity : Oxygen-containing heterocycles often show reduced cellular permeability compared to nitrogen analogs due to polarity differences.

Fluorinated Derivatives in Quinazoline-Based Inhibitors

Compounds such as 8-((4-((1-benzylpiperidin-4-yl)amino)-2-(4-methyl-1,4-diazepan-1-yl)quinazolin-7-yl)oxy)-N-hydroxyoctanamide (30) share the 4-methyl-1,4-diazepane moiety but incorporate extended hydrophobic chains for enhanced target engagement.

• Role of Fluorine : In the target compound, the fluorine atom may mimic hydroxyl or methyl groups in enzyme substrates, improving selectivity for hydrophobic pockets (e.g., in HDAC8 or G9a) .

Physicochemical and Pharmacokinetic Properties

A comparative analysis of key parameters is summarized below:

Property	1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol	1-(1,4-Diazepan-1-yl)propan-2-ol	1-Fluoro-3-(3-methyl-1,4-oxazepan-4-yl)propan-2-ol
Molecular Weight	~215.3 g/mol (estimated)	~186.3 g/mol	~217.3 g/mol
LogP (Predicted)	0.9–1.2	0.3–0.6	0.7–1.0
Hydrogen Bond Donors	1 (OH group)	1 (OH group)	1 (OH group)
Hydrogen Bond Acceptors	4 (N, O, F)	3 (N, O)	4 (O, F)
Metabolic Stability	High (fluorine reduces oxidative metabolism)	Moderate	Moderate to high (oxazepane less prone to hydrolysis)

Enzyme Inhibition Profiles

• G9a Methyltransferase : Diazepane-containing analogs (e.g., compound 18 ) show IC₅₀ values in the low micromolar range (~1–5 µM) . Fluorination may enhance binding via hydrophobic interactions with the lysine substrate pocket.
• HDAC8: Fluorinated alcohols are known to chelate zinc ions in HDAC active sites. The diazepane ring’s flexibility may improve accommodation in the HDAC8 substrate tunnel .

Molecular Docking Insights

• Studies on related compounds (e.g., 30 ) using Schrödinger’s GLIDE module reveal that the diazepane nitrogen forms hydrogen bonds with Asp-101 in G9a, while the fluorine atom occupies a hydrophobic subpocket .
• In contrast, oxazepane analogs may exhibit weaker binding due to reduced basicity and altered geometry.

Biological Activity

1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol is a compound characterized by its unique structural features, including a fluorine atom and a diazepane ring. This combination suggests potential biological interactions that are significant for therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant case studies.

• Molecular Formula: C9H19FN2O
• Molecular Weight: 190.26 g/mol
• CAS Number: 1859939-02-8

The presence of the fluorine atom is notable for enhancing lipophilicity and potentially improving receptor binding affinity, while the hydroxyl group contributes to its solubility and reactivity.

Research indicates that 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol may function primarily through the following mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could lead to altered physiological responses.
• Receptor Modulation : It may act as a modulator of neurotransmitter receptors, impacting neurotransmission and potentially exhibiting psychoactive effects.

Biological Interactions

The biological activity of this compound has been studied in various contexts:

Interaction Studies

Interaction studies have assessed how 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol interacts with different biological targets:

Biological Target	Type of Interaction	Effect Observed
Enzyme X	Inhibition	Decreased activity
Receptor Y	Agonist/Antagonist	Altered signaling

These interactions suggest that the compound could have therapeutic potential in treating conditions related to neurotransmitter imbalances or metabolic disorders.

Case Studies

Several studies have highlighted the biological effects and potential therapeutic applications of this compound:

• Neuroprotective Effects : A study demonstrated that derivatives related to 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol exhibited neuroprotective properties in zebrafish models. The results indicated a significant reduction in cell death in photoreceptors when treated with the compound, suggesting potential applications in neurodegenerative diseases .
• Psychoactive Properties : Additional research has linked similar diazepane derivatives to psychoactive effects, indicating that 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol might also exhibit such properties under certain conditions .

Synthesis and Derivatives

The synthesis of 1-Fluoro-3-(4-methyl-1,4-diazepan-1-yl)propan-2-ol typically involves multi-step chemical reactions that ensure high yield and purity. The ability to modify the diazepane ring or fluorine substitution can lead to derivatives with varied biological activities.

Notable Derivatives Comparison

Compound Name	Molecular Formula	Unique Features
1-Fluoro-3-(6-methyl-1,4-diazepan)propan-2-ol	C9H19FN2O	Variations in methyl substitution
6-[4-(4-Fluorobenzoyl)-1,4-diazepan]propanol	C15H20FN2O	Incorporates a fluorobenzoyl group

These derivatives illustrate how modifications can significantly alter chemical behavior and biological activity.